Cas no 34649-21-3 (4,5-Dibromo-1H-pyrrole-2-carboxylic acid)
34649-21-3 structure
Product Name:4,5-Dibromo-1H-pyrrole-2-carboxylic acid
CAS No:34649-21-3
MF:C5H3Br2NO2
MW:268.890819787979
MDL:MFCD01348229
CID:307351
PubChem ID:161830
Update Time:2025-04-19
4,5-Dibromo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromo-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid, 4,5-dibromo-
- 4,5-dibromo-2-pyrrolecarboxylic acid
- 4,5-Dibromo-2-pyrrolic acid
- 4,5-dibromo-pyrrole-2-carboxylic acid
- DBPA
- dibromopyrrolecarboxylicacid
- NSC-320005
- 4,5-dibromopyrrole-2-carboxylic acid
- FT-0679969
- CS-0451417
- CHEMBL397590
- NSC320005
- 4,5-DIBROMO-1H-PYRROLE-2-CARBOXYLICACID
- E84393
- J-514072
- 10X-0701
- EN300-26697
- 34649-21-3
- CARBOXYLIC ACID,5-DIBROMOPYRROLE-2- (B713395K067)
- Z227972132
- MFCD01348229
- AKOS000118089
- DTXSID40188210
- AKOS025394642
- SCHEMBL1518075
- A874912
- 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-
- SB62319
- ZUROCNHARMFRKA-UHFFFAOYSA-N
- NSC 320005
- DTXCID70110701
- 4,5-dibromo-1H-pyrrole-2-carboxylate
- HY-W340234
-
- MDL： MFCD01348229
- Inchi： 1S/C5H3Br2NO2/c6-2-1-3(5(9)10)8-4(2)7/h1,8H,(H,9,10)
- InChI Key： ZUROCNHARMFRKA-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=O)O)N1)Br
Computed Properties
- Exact Mass: 266.85300
- Monoisotopic Mass: 266.853
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 2.386
- Melting Point: >300°C
- Boiling Point: 441.5°C at 760 mmHg
- Flash Point: 220.8°C
- Refractive Index: 1.688
- PSA: 53.09000
- LogP: 2.23790
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4,5-Dibromo-1H-pyrrole-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
4,5-Dibromo-1H-pyrrole-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dibromo-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006060-5g |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 95% | 5g |
$782.04 | 2023-09-02 | |
| TRC | D426850-50mg |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426850-100mg |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D426850-500mg |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 500mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM196960-5g |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 95% | 5g |
$746 | 2021-08-05 | |
| Apollo Scientific | OR15435-250mg |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 250mg |
£50.00 | 2025-02-19 | ||
| Apollo Scientific | OR15435-1g |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 1g |
£267.00 | 2023-06-14 | ||
| Chemenu | CM196960-1g |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522084-250mg |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 98% | 250mg |
￥421.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522084-1g |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid |
34649-21-3 | 98% | 1g |
￥1512.00 | 2024-05-17 |
4,5-Dibromo-1H-pyrrole-2-carboxylic acid Related Literature
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Solène Guihéneuf,Ludovic Paquin,Fran?ois Carreaux,Emilie Durieu,Laurent Meijer,Jean Pierre Bazureau Org. Biomol. Chem. 2012 10 978
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Mei-Jun Chu,Meng Li,He Ma,Ping-Lin Li,Guo-Qiang Li RSC Adv. 2022 12 7789
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Nace Zidar,Helena Macut,Tihomir Toma?i?,Lucija Peterlin Ma?i?,Janez Ila?,Anamarija Zega,P?ivi Tammela,Danijel Kikelj Med. Chem. Commun. 2019 10 1007
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Ali Al-Mourabit,Manuel A. Zancanella,Supriya Tilvi,Daniel Romo Nat. Prod. Rep. 2011 28 1229
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Xiaolei Wang,Yang Gao,Zhiqiang Ma,Rodrigo A. Rodriguez,Zhi-Xiang Yu,Chuo Chen Org. Chem. Front. 2015 2 978
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